Cas no 865458-80-6 (4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine)

• Product Name: 4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
• CAS No: 865458-80-6
• MF: C₁₅H₁₅BrN₂
• MW: 303.197002649307
• CID: 2143642
• PubChem ID: 69489330
• Update Time: 2025-04-21

4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
• ZRKPDTCKJBGZKU-UHFFFAOYSA-N
• 865458-80-6
• SCHEMBL5562595
• DB-324919
• 4-Bromo-7-phenyl-5,6,7,8-tetrahydro-isoquinolin-1-yl-amine

• Inchi： 1S/C15H15BrN2/c16-14-9-18-15(17)13-8-11(6-7-12(13)14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H2,17,18)
• InChI Key： ZRKPDTCKJBGZKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C1CCC(C1C=CC=CC=1)C2)N

Computed Properties

• Exact Mass: 302.04186Da
• Monoisotopic Mass: 302.04186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų